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Compound of Interest

Compound Name: Spirofindoline-3,4'-piperidin]-2-one

Cat. No.: B152902

As a Senior Application Scientist, | understand that advancing your research in drug
development requires not only innovative compounds like Spiro[indoline-3,4'-piperidin]-2-
one but also an unwavering commitment to safety. This guide is designed to provide you with
the essential, immediate safety and logistical information for handling this spirooxindole
derivative. Our goal is to build your trust by offering value that extends beyond the product
itself, ensuring your work is both groundbreaking and safe.

The spirooxindole scaffold is a cornerstone in medicinal chemistry, recognized for its
conformational rigidity and presence in numerous bioactive molecules.[1][2] Spiro[indoline-
3,4'-piperidin]-2-one is a valuable building block in this class. However, its handling requires a
comprehensive understanding of its potential hazards and the implementation of robust safety
protocols to mitigate risks.

Hazard Assessment: Understanding the Risks

Before handling any chemical, a thorough hazard assessment is paramount. For
Spiro[indoline-3,4'-piperidin]-2-one (CAS 252882-61-4), the primary risks are associated
with direct contact and inhalation of the solid powder.

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound is associated with the following hazard statements:

o H315: Causes skin irritation.[3][4][5] Direct contact with the skin can lead to local redness,
itching, or inflammation.
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e H319: Causes serious eye irritation.[3][4][5] Exposure to the eyes can result in significant
irritation, pain, and potential damage if not addressed immediately.

o H335: May cause respiratory irritation.[3][4][5] Inhalation of the dust can irritate the
respiratory tract, leading to coughing and discomfort.

It is a critical laboratory practice to treat all research chemicals, for which comprehensive
toxicological data may not be available, with a high degree of caution. The Occupational Safety
and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the
implementation of a Chemical Hygiene Plan (CHP) to minimize employee exposure to
hazardous chemicals.[6][7][8]

Core Directive: Personal Protective Equipment
(PPE)

The following PPE is essential for minimizing exposure and ensuring your safety when
handling Spiro[indoline-3,4'-piperidin]-2-one. The selection criteria are based on preventing
skin/eye contact and inhalation of the solid compound.

Task | EyelFace Hand Body Respiratory
Operation Protection Protection Protection Protection
Weighing & ) ) )
) Chemical Splash  Disposable Flame-Resistant )
Transfer (in o Not required
Goggles Nitrile Gloves Lab Coat
Fume Hood)
Solution ) ) )
) Chemical Splash  Disposable Flame-Resistant )
Preparation / o Not required
Goggles Nitrile Gloves Lab Coat

Reaction Setup

N95 Respirator
Large Quantity Face Shield over  Double-layer Flame-Resistant (if potential for
Transfer (>59) Goggles Nitrile Gloves Lab Coat dust cannot be

fully contained)

) Chemical Splash  Heavy-Duty Flame-Resistant ]
Spill Cleanup o N95 Respirator
Goggles Nitrile Gloves Lab Coat
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Detailed PPE Specifications:

Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side
shields are required in the laboratory at all times.[9] However, when actively handling
Spiro[indoline-3,4'-piperidin]-2-one, chemical splash goggles are mandatory to provide a
complete seal around the eyes, protecting against airborne particles and potential splashes.
[10] For operations with a higher risk of splashing, such as transferring larger quantities or
preparing solutions, a face shield should be worn in addition to goggles.[11]

Hand Protection: Disposable nitrile gloves are the standard for providing protection against
incidental contact.[10] It is crucial to check the gloves for any signs of degradation or
punctures before use. After any direct contact with the chemical, gloves must be removed
immediately and disposed of as contaminated waste, followed by hand washing. For
extended operations or when handling larger quantities, consider double-gloving for an
added layer of protection.

Body Protection: A flame-resistant lab coat that is fully buttoned provides essential protection
for your skin and personal clothing.[9][12] Ensure the sleeves are of an appropriate length to
cover the wrists.

Respiratory Protection: All handling of solid Spiro[indoline-3,4'-piperidin]-2-one that could
generate dust, such as weighing or transferring, must be performed within a certified
chemical fume hood. This engineering control is the primary method for preventing
respiratory exposure.[6] If a situation arises where this is not feasible, or during a spill
cleanup outside of a hood, a NIOSH-approved N95 respirator should be used to minimize
inhalation of airborne particles.[12][13]

Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:

o Preparation: Before starting, ensure your chemical fume hood is operational and the sash is

at the appropriate working height. Gather all necessary equipment, including spatulas, weigh
boats, and solvent containers.
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PPE Donning: Don your PPE in the following order: lab coat, chemical splash goggles, and
finally, gloves.

Handling: Carefully open the container inside the fume hood. Use a spatula to gently transfer
the required amount of the solid compound to a weigh boat. Avoid any actions that could
create dust.

Post-Handling: Securely close the main container. Clean any residual powder from the
spatula and work surface within the hood using a damp cloth, which should then be disposed
of as chemical waste.

PPE Doffing: To prevent cross-contamination, remove PPE in the reverse order of donning,
being careful not to touch the outside of contaminated items. Remove gloves first, then
goggles, and finally the lab coat. Wash hands thoroughly with soap and water.

Disposal Plan:

Chemical Waste: All surplus Spiro[indoline-3,4'-piperidin]-2-one and any materials grossly
contaminated with it (e.g., weigh boats, paper towels used for cleaning) must be disposed of
as hazardous chemical waste.[14][15] Place these materials in a clearly labeled, sealed
waste container.

Contaminated PPE: Used gloves and other disposable PPE should be placed in the
designated solid hazardous waste container.

Local Regulations: Always adhere to your institution's specific waste disposal guidelines and
local environmental regulations.[16] Never dispose of this chemical down the drain.[16]

Workflow Visualization

The following diagram outlines the critical steps for the safe handling and disposal of

Spiro[indoline-3,4'-piperidin]-2-one.
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Caption: Safe handling and disposal workflow for Spiro[indoline-3,4'-piperidin]-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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